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Abstract
N-nitroso-desmethyl-cyclobenzaprine is a nitrosamine impurity of significant concern in the

pharmaceutical industry. Arising from the secondary amine moiety of desmethyl-

cyclobenzaprine, a metabolite of the muscle relaxant cyclobenzaprine, this compound is

classified as a potent genotoxic and potential human carcinogen. This technical guide provides

a thorough review of the available literature on N-nitroso-desmethyl-cyclobenzaprine,

encompassing its chemical properties, formation pathways, toxicological assessment, and

analytical methodologies for its detection and quantification. Due to the limited publicly

available data specifically for this compound, this review also incorporates relevant information

on the broader class of N-nitrosamine drug substance-related impurities (NDSRIs) to provide a

comprehensive understanding of the associated risks and control strategies.

Chemical and Physical Properties
N-nitroso-desmethyl-cyclobenzaprine is a derivative of cyclobenzaprine, a well-known

muscle relaxant. Its core chemical structure is characterized by the dibenzo[a,d][1]annulene
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ring system, with a nitrosated N-methylpropylidene side chain.

Property Value Source

Chemical Name

N-(3-(5H-dibenzo[a,d]

[1]annulen-5-ylidene)propyl)-

N-methylnitrous amide

[2]

Synonyms
N-Nitroso Cyclobenzaprine

Related Compound B
[2]

Molecular Formula C₁₉H₁₈N₂O [3]

Molecular Weight 290.36 g/mol [3]

CAS Number Not Available [4]

Appearance
Not specified in available

literature; likely a solid
-

Storage 2-8°C Refrigerator [3]

Formation and Synthesis
Formation as a Pharmaceutical Impurity
The formation of N-nitroso-desmethyl-cyclobenzaprine is a critical concern during the

synthesis, formulation, and storage of cyclobenzaprine-containing drug products.[5] The

primary mechanism involves the nitrosation of the secondary amine precursor, desmethyl-

cyclobenzaprine. This reaction is facilitated by the presence of nitrosating agents, such as

nitrite ions, under acidic conditions.[6]
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Sources of nitrite contamination can include raw materials, excipients, and even the

manufacturing process itself.[5]

Laboratory Synthesis
While specific, detailed protocols for the synthesis of N-nitroso-desmethyl-cyclobenzaprine
are not readily available in peer-reviewed literature, general methods for the N-nitrosation of

secondary amines are well-established. These methods are crucial for the preparation of

analytical reference standards to enable accurate quantification in drug products.

General Experimental Protocol for N-Nitrosation of a Secondary Amine:

Dissolution: The secondary amine precursor (desmethyl-cyclobenzaprine) is dissolved in a

suitable organic solvent.

Acidification: The solution is cooled (typically to 0-5°C) and acidified with an acid such as

hydrochloric acid.
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Nitrosation: A solution of a nitrosating agent, most commonly sodium nitrite in water, is added

dropwise to the cooled, acidified amine solution while maintaining the low temperature.

Reaction Monitoring: The reaction progress is monitored by a suitable analytical technique,

such as thin-layer chromatography (TLC) or liquid chromatography (LC).

Work-up: Upon completion, the reaction mixture is neutralized and extracted with an organic

solvent.

Purification: The crude product is purified using chromatographic techniques (e.g., column

chromatography) to yield the pure N-nitrosamine.

It is imperative to handle nitrosamines with extreme caution in a well-ventilated fume hood due

to their potential carcinogenicity.

Toxicology and Regulatory Status
N-nitrosamines are a class of compounds recognized for their genotoxic and carcinogenic

properties.[7] Consequently, their presence in pharmaceutical products is strictly regulated.

Regulatory Classification and Intake Limits
The U.S. Food and Drug Administration (FDA) has classified N-nitroso-desmethyl-
cyclobenzaprine under Potency Category 1 according to the Carcinogenic Potency

Categorization Approach (CPCA).[5] This classification is for nitrosamines with the highest

carcinogenic potential. The acceptable intake (AI) limit for N-nitroso-desmethyl-
cyclobenzaprine has been established at 26.5 ng/day.[2]

Toxicological Data
Specific quantitative toxicological data, such as LD50 (median lethal dose) or IC50 (half-

maximal inhibitory concentration) values, for N-nitroso-desmethyl-cyclobenzaprine are not

publicly available. However, extensive research on other N-nitrosamines has demonstrated

their ability to induce DNA damage, gene mutations, and chromosomal aberrations.[8][9] The

genotoxicity of many N-nitrosamines is dependent on metabolic activation.[8]

For context, the acute oral LD50 values for the parent drug, cyclobenzaprine, are

approximately 338 mg/kg in mice and 425 mg/kg in rats. It is crucial to note that the toxicity of
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the N-nitroso impurity is expected to be significantly higher and of a different nature

(genotoxicity) than the parent compound.

Genotoxicity Assessment of NDSRIs
Recent studies have focused on the genotoxicity of various NDSRIs. While specific data for N-
nitroso-desmethyl-cyclobenzaprine was not found in the reviewed literature, studies on other

NDSRIs have shown that some, but not all, are mutagenic in the Enhanced Ames Test (EAT)

and can induce micronuclei and gene mutations in human cell lines after metabolic activation.

[8][9] These studies underscore the importance of compound-specific toxicological evaluation.

Metabolism
The metabolic fate of N-nitroso-desmethyl-cyclobenzaprine has not been specifically

described in the available literature. However, the general metabolic pathways of N-

nitrosamines are understood to involve enzymatic activation, primarily by cytochrome P450

(CYP) enzymes, to form highly reactive electrophilic intermediates.[10] These intermediates

can then alkylate cellular macromolecules, including DNA, which is a key step in the initiation of

carcinogenesis.
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Given that the parent drug, cyclobenzaprine, is metabolized by CYP3A4, CYP1A2, and to a

lesser extent, CYP2D6, it is plausible that these same enzyme systems could be involved in

the metabolic activation of its N-nitroso derivative.

Analytical Methodologies
The detection and quantification of N-nitroso-desmethyl-cyclobenzaprine at the stringent

regulatory limits require highly sensitive and specific analytical methods. The most commonly

employed techniques are based on chromatography coupled with mass spectrometry.

Analytical Techniques
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Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most widely

used technique for the analysis of nitrosamine impurities.[5] It offers high sensitivity,

selectivity, and the ability to quantify trace levels of the analyte in complex matrices such as

drug substances and formulations.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be used for the

analysis of nitrosamines, particularly for more volatile compounds.[5]

General Experimental Protocol for LC-MS/MS Analysis
Sample Preparation: The drug substance or product is accurately weighed and dissolved in a

suitable solvent. This may be followed by extraction and concentration steps to enrich the

analyte and remove interfering substances.

Chromatographic Separation: The prepared sample is injected into an LC system. A

reversed-phase C18 column is commonly used to separate the N-nitrosamine from the

active pharmaceutical ingredient (API) and other impurities. The mobile phase typically

consists of a mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile or

methanol) in a gradient elution mode.

Mass Spectrometric Detection: The eluent from the LC column is introduced into the mass

spectrometer. Detection is typically performed using positive electrospray ionization (ESI+)

and multiple reaction monitoring (MRM) for high specificity and sensitivity.
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Method validation is a critical aspect of ensuring the reliability of the analytical data and

typically includes the evaluation of specificity, linearity, accuracy, precision, limit of detection

(LOD), and limit of quantitation (LOQ).

Conclusion
N-nitroso-desmethyl-cyclobenzaprine represents a significant challenge for the

pharmaceutical industry due to its potent genotoxic potential and the stringent regulatory limits

on its presence in drug products. While specific toxicological and metabolic data for this

compound are limited in the public domain, the well-established understanding of the N-

nitrosamine class of compounds provides a strong basis for risk assessment and control. The

formation of this impurity is mechanistically understood, and its control relies on a thorough

understanding of the manufacturing process and the implementation of appropriate control

strategies to minimize the presence of secondary amine precursors and nitrosating agents.

Highly sensitive analytical methods, predominantly LC-MS/MS, are essential for ensuring that
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levels of N-nitroso-desmethyl-cyclobenzaprine in pharmaceutical products remain below the

acceptable intake limit, thereby safeguarding patient safety. Further research into the specific

toxicological profile and metabolic fate of this compound is warranted to refine risk

assessments and inform regulatory guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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